Cas no 1436504-94-7 (Ethyl 3-chloro-6-cyanopicolinate)

• Product Name: Ethyl 3-chloro-6-cyanopicolinate
• CAS No: 1436504-94-7
• MF: C₉H₇ClN₂O₂
• MW: 210.6171
• MDL: MFCD28749724
• CID: 4599800
• PubChem ID: 86692223
• Update Time: 2025-11-07

Ethyl 3-chloro-6-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-6-cyanopicolinate
• Ethyl 3-Chloro-6-cyanopyridine-2-carboxylate
• MXRGLEBNKYIPJP-UHFFFAOYSA-N
• SY056948
• CS-0059866
• W17764
• Ethyl3-Chloro-6-cyanopyridine-2-carboxylate
• AKOS037649566
• CS-12402
• MFCD28749724
• 1436504-94-7
• DB-085524
• SCHEMBL14966226
• Ethyl 3-chloro-6-cyanopicolinate

• MDL： MFCD28749724
• Inchi： 1S/C9H7ClN2O2/c1-2-14-9(13)8-7(10)4-3-6(5-11)12-8/h3-4H,2H2,1H3
• InChI Key： MXRGLEBNKYIPJP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C#N)=NC=1C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-chloro-6-cyanopicolinate

Ethyl 3-chloro-6-cyanopicolinate: A Comprehensive Overview

Ethyl 3-chloro-6-cyanopicolinate, with the CAS number 1436504-94-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a picolinic acid derivative with substituents at the 3 and 6 positions. The ethyl ester group further enhances its solubility and reactivity, making it a valuable compound for various applications.

Ethyl 3-chloro-6-cyanopicolinate has been extensively studied for its potential in catalysis, particularly in transition metal-mediated reactions. Recent research has highlighted its ability to act as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The presence of both chlorine and cyano groups in the molecule provides a unique electronic environment that facilitates these reactions under mild conditions.

The synthesis of Ethyl 3-chloro-6-cyanopicolinate involves a multi-step process that begins with the preparation of picolinic acid derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

One of the most promising applications of Ethyl 3-chloro-6-cyanopicolinate lies in its use as a precursor for advanced materials. For instance, it has been utilized in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, such as high surface area and tunable porosity, making them ideal for gas storage, catalysis, and sensing applications.

Recent studies have also explored the biological activity of Ethyl 3-chloro-6-cyanopicolinate. Initial findings suggest that it may possess antioxidant properties, which could be harnessed in pharmaceutical applications. However, further research is required to fully understand its bioavailability and potential toxicity.

In terms of environmental impact, Ethyl 3-chloro-6-cyanopicolinate demonstrates moderate biodegradability under controlled conditions. This makes it a more sustainable option compared to some other synthetic compounds currently in use. Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste and energy consumption.

The future outlook for Ethyl 3-chloro-6-cyanopicolinate is bright, with ongoing research focusing on expanding its applications in both academic and industrial settings. Its versatility as a ligand, precursor, and potential pharmaceutical agent positions it as a key compound in the development of next-generation materials and therapies.